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Compound of Interest

Compound Name: UBP646

Cat. No.: B13438260 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the dissolution of UBP310

in Dimethyl Sulfoxide (DMSO) for various experimental applications. UBP310 is a potent and

selective antagonist of kainate receptors, particularly targeting the GluK1 subunit.

Introduction to UBP310
UBP310 is a selective antagonist for the GluK1 (formerly GluR5) kainate receptor subtype,

demonstrating an IC50 of 130 nM.[1][2] It also exhibits antagonist activity at homomeric GluK3

(formerly GluR7) receptors. Its high selectivity makes it a valuable tool for investigating the

physiological and pathological roles of GluK1-containing kainate receptors in the central

nervous system.[3][4][5] Studies have explored its neuroprotective potential in models of

Parkinson's disease.[6][7][8]

Quantitative Data Summary
The following tables summarize the key quantitative information for UBP310.

Table 1: Physicochemical Properties of UBP310

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b13438260?utm_src=pdf-interest
https://www.medkoo.com/products/7420
https://www.dcchemicals.com/product_show-UBP310.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2993462/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2976827/
https://pubmed.ncbi.nlm.nih.gov/20837679/
https://pubmed.ncbi.nlm.nih.gov/31513786/
https://www.researchgate.net/publication/335706475_The_kainate_receptor_antagonist_UBP310_but_not_single_deletion_of_GluK1_GluK2_or_GluK3_subunits_inhibits_MPTP-induced_degeneration_in_the_mouse_midbrain
https://www.merckmillipore.com/EC/en/tech-docs/paper/1305495
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13438260?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 353.35 g/mol [1]

Chemical Formula C₁₄H₁₅N₃O₆S [1]

Appearance White solid powder [1]

Purity ≥98% (HPLC)

Table 2: Solubility of UBP310

Solvent Maximum Concentration Reference

DMSO 20 mM (7.07 mg/mL)

Water Insoluble [1]

Table 3: Receptor Binding Affinity of UBP310

Receptor Subunit Binding Affinity (K D ) Reference

GluK1 21 ± 7 nM [3]

GluK3 0.65 ± 0.19 µM [3]

GluK2 No specific binding [3]

Experimental Protocols
3.1. Preparation of a UBP310 Stock Solution in DMSO

This protocol describes the preparation of a 20 mM stock solution of UBP310 in DMSO.

Materials:

UBP310 powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes

Vortex mixer

Calibrated micropipettes

Procedure:

Calculate the required mass of UBP310:

For 1 mL of a 20 mM stock solution, the required mass is calculated as follows:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 20 mmol/L x 0.001 L x 353.35 g/mol = 7.067 mg

Weigh UBP310:

Carefully weigh out approximately 7.07 mg of UBP310 powder and place it in a sterile

microcentrifuge tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the UBP310 powder.

Dissolution:

Vortex the solution vigorously for 1-2 minutes until the UBP310 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.[9] Visually

inspect the solution to ensure no solid particles remain.

Storage:

Store the 20 mM stock solution in aliquots at -20°C for long-term storage (months to

years) or at 4°C for short-term use (days to weeks).[1] Avoid repeated freeze-thaw cycles.

3.2. Preparation of Working Solutions
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For cell culture experiments, the DMSO stock solution must be diluted to the final working

concentration in the appropriate aqueous buffer or cell culture medium. It is crucial to ensure

that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-

induced toxicity or off-target effects.[10]

Example: Preparation of a 10 µM working solution in 10 mL of cell culture medium:

Intermediate Dilution (Optional but Recommended):

Prepare an intermediate dilution of the 20 mM stock solution in DMSO or the final aqueous

buffer. For example, dilute the 20 mM stock 1:100 in DMSO to obtain a 200 µM solution.

Final Dilution:

Add the required volume of the stock or intermediate solution to the final volume of the

aqueous buffer or medium.

Using the 20 mM stock: Volume of stock = (10 µM x 10 mL) / 20 mM = 0.005 mL or 5 µL

Add 5 µL of the 20 mM stock solution to 10 mL of cell culture medium.

Mixing:

Mix the working solution thoroughly by gentle inversion or pipetting.

Mandatory Visualizations
Diagram 1: Experimental Workflow for UBP310 Stock Solution Preparation
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Step 1: Calculation

Step 2: Weighing

Step 3: Dissolution

Step 4: Storage

Calculate Mass of UBP310
(for 20 mM solution)

Weigh 7.07 mg of UBP310

Add 1 mL of DMSO

Vortex until dissolved

Aliquot into sterile tubes

Store at -20°C

Click to download full resolution via product page

Caption: Workflow for preparing a 20 mM UBP310 stock solution in DMSO.

Diagram 2: Simplified Signaling Pathway of UBP310 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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